1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one

• Molecular Formula: C11H12F2O
• Molecular Weight: 198.21 g/mol
• IUPAC Name: 1-(3,5-dimethylphenyl)-1,1-difluoropropan-2-one
• InChI: InChI=1S/C11H12F2O/c1-7-4-8(2)6-10(5-7)11(12,13)9(3)14/h4-6H,1-3H3
• InChI Key: AAGFYDBTNJVJHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(C(=O)C)(F)F)C

Description

1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one is a fluorinated aryl ketone characterized by a propan-2-one backbone substituted with a 3,5-dimethylphenyl group and two fluorine atoms on the carbonyl-adjacent carbon. The compound’s structure combines aromatic and fluorinated motifs, which may confer unique electronic and steric properties.

Preparation Methods

The synthesis of 1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one typically involves the use of organoboron reagents in Suzuki–Miyaura coupling reactions . This method is favored for its mild reaction conditions and functional group tolerance. The general procedure includes the following steps:

Preparation of Boronic Ester: The starting material, 3,5-dimethylphenylboronic acid, is converted into its corresponding boronic ester.

Coupling Reaction: The boronic ester undergoes a coupling reaction with a difluoropropanone derivative in the presence of a palladium catalyst and a base.

Purification: The product is purified using standard techniques such as column chromatography.

Industrial production methods may involve scaling up the reaction conditions and optimizing the use of reagents to ensure cost-effectiveness and high yield.

Chemical Reactions Analysis

1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol using reducing agents like sodium borohydride.

Substitution: The difluoropropanone group can undergo nucleophilic substitution reactions, where nucleophiles replace one or both fluorine atoms.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through coupling reactions.

Biology: The compound is studied for its potential biological activities, including its role as an inhibitor in enzymatic reactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases such as cancer.

Industry: It is used in the production of specialty chemicals and materials, including polymers and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s difluoropropanone group is particularly reactive, allowing it to form covalent bonds with nucleophilic residues in proteins, leading to enzyme inhibition .

Comparison with Similar Compounds

Structural and Substituent Variations

The target compound is compared to structurally related aryl ketones and fluorinated derivatives (Table 1). Key differences include substituent positions, fluorine content, and functional groups, which influence reactivity and applications.

Table 1: Structural Comparison of Selected Compounds

Compound Name	Substituents	Fluorine Content	Key Structural Features
1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one	3,5-dimethylphenyl, CF₂ adjacent to ketone	2 F atoms	High polarity due to difluoromethyl
1-(3,5-Dimethylphenyl)-2-phenylprop-2-en-1-one (7i)	3,5-dimethylphenyl, enone-linked phenyl	None	Conjugated enone system
3,5-DMEC ()	3,5-dimethylphenyl, ethylamino group	None	Amino-ketone hybrid
1-(3,5-Dimethylphenyl)-2,2,3,3,3-pentafluoropropan-1-ol	3,5-dimethylphenyl, pentafluoro chain	5 F atoms	Fluorinated alcohol

Physicochemical Properties

Fluorination and substituent effects critically influence properties:

• Stability : Fluorinated derivatives like pentafluoropropan-1-ol () exhibit increased thermal stability due to strong C–F bonds, a trait likely shared with the target compound.
• Boiling/Melting Points : While specific data are unavailable, the 3,5-dimethylphenyl group may increase melting points via crystal packing, as seen in similar aryl ketones .

Biological Activity

1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article examines the compound's biological activity, focusing on its antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure and Properties

The chemical structure of 1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one can be represented as follows:

• Molecular Formula: C12H12F2O
• Molecular Weight: 220.22 g/mol

The presence of difluoromethyl and dimethylphenyl groups enhances its lipophilicity and may influence its interaction with biological targets.

Antimicrobial Activity

Research indicates that 1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains and fungi. The mechanism is believed to involve disruption of microbial cell membranes or inhibition of vital enzymatic processes.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

Anticancer Activity

The compound has also been investigated for its anticancer potential. Preliminary studies show that it can induce apoptosis in cancer cell lines, particularly by inhibiting the anti-apoptotic protein MCL-1, which is often overexpressed in various cancers.

Case Study:
In a study involving human breast cancer cell lines (MCF-7), treatment with 1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one resulted in a dose-dependent decrease in cell viability. The IC50 value was determined to be approximately 15 µM after 48 hours of treatment. The compound's ability to activate caspase pathways suggests it may serve as a lead compound for further development in cancer therapy.

The biological activity of 1-(3,5-Dimethylphenyl)-1,1-difluoropropan-2-one is thought to be mediated through multiple mechanisms:

• Enzyme Inhibition: The difluoro substituents enhance the compound's ability to interact with enzyme active sites.
• Membrane Disruption: Its lipophilic nature allows it to integrate into microbial membranes, leading to increased permeability and cell lysis.
• Apoptosis Induction: In cancer cells, it promotes apoptosis via the intrinsic pathway by modulating BCL-2 family proteins.